alpha-Ethyl-alpha,beta-diphenyl-2-pyridineethanol
Overview
Description
Alpha-Ethyl-alpha,beta-diphenyl-2-pyridineethanol is a stilbenoid.
Scientific Research Applications
Enantioselective Reactions
- Enantioselective Organocatalytic Reactions : A study by Li et al. (2007) focused on enantioselective domino double Michael addition reactions involving alpha,beta-unsaturated aldehydes. This showcases the potential of related compounds in catalyzing highly selective chemical reactions (Li, Zu, Xie, Wang, Jiang, & Wang, 2007).
Polymerization and Material Science
- Thermal Degradation of Model Polyurethane Compounds : Research by Yoshitake and Furukawa (1995) investigated the thermal degradation of alpha, gamma-diphenyl alkyl allophanates, which are model compounds for polyurethane. This study contributes to understanding the stability and decomposition behavior of polyurethane materials (Yoshitake & Furukawa, 1995).
Protective Groups in Peptide Chemistry
- Carboxyl-Protecting Group in Peptide Synthesis : Chantreux et al. (1984) described the use of 2-(diphenylphosphino)ethyl group for carboxyl-protection in peptide chemistry, highlighting the role of such compounds in complex organic syntheses (Chantreux, Gamet, Jacquier, & Verducci, 1984).
Spectroscopy and Solvent Studies
- Spectroscopic Study of Betaine Dye : Herodes et al. (2003) conducted a UV-visible spectroscopic study of a specific betaine dye in various binary solvent mixtures. Such research is crucial for understanding the interactions and stability of complex organic molecules in different solvent environments (Herodes, Koppel, Reichardt, & Koppel, 2003).
Medical Imaging Agents
- Potential Imaging Agents in Medicine : Storr et al. (2005) explored carbohydrate-appended 2,2'-dipicolylamine metal complexes, which have potential applications as imaging agents in medical diagnostics. This illustrates the role of such compounds in enhancing medical imaging techniques (Storr, Sugai, Barta, Mikata, Adam, Yano, & Orvig, 2005).
Steroid Inhibition
- Inhibitors of Steroid 11beta-Hydroxylase : Napoli and Counsell (1977) studied analogues of alpha-Ethyl-alpha,beta-diphenyl-2-pyridineethanol as inhibitors of steroid 11beta-hydroxylase, highlighting its pharmacological relevance (Napoli & Counsell, 1977).
Environmental Health
- Estrogenicity of Polybrominated Compounds : Meerts et al. (2001) investigated the estrogenic potencies of various polybrominated compounds. This research is vital for understanding the environmental and health impacts of these chemicals (Meerts, Letcher, Hoving, Marsh, Bergman, Lemmen, van der Burg, & Brouwer, 2001).
properties
CAS RN |
5860-94-6 |
|---|---|
Product Name |
alpha-Ethyl-alpha,beta-diphenyl-2-pyridineethanol |
Molecular Formula |
C21H21NO |
Molecular Weight |
303.4 g/mol |
IUPAC Name |
1,2-diphenyl-1-pyridin-2-ylbutan-2-ol |
InChI |
InChI=1S/C21H21NO/c1-2-21(23,18-13-7-4-8-14-18)20(17-11-5-3-6-12-17)19-15-9-10-16-22-19/h3-16,20,23H,2H2,1H3 |
InChI Key |
KUBRLJSAJBZZKM-UHFFFAOYSA-N |
SMILES |
CCC(C1=CC=CC=C1)(C(C2=CC=CC=C2)C3=CC=CC=N3)O |
Canonical SMILES |
CCC(C1=CC=CC=C1)(C(C2=CC=CC=C2)C3=CC=CC=N3)O |
Other CAS RN |
5860-94-6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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